3-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-amine

Specification

• CAS No.: 858105-73-4
• Molecular Formula: C14H12F3NO
• Molecular Weight: 267.25 g/mol
• IUPAC Name: 2-methoxy-4-[4-(trifluoromethyl)phenyl]aniline
• Standard InChI: InChI=1S/C14H12F3NO/c1-19-13-8-10(4-7-12(13)18)9-2-5-11(6-3-9)14(15,16)17/h2-8H,18H2,1H3
• Standard InChI Key: CKYQROMIJOVQOH-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)C2=CC=C(C=C2)C(F)(F)F)N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=C(C=C2)C(F)(F)F)N

Introduction

3-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-amine is a complex organic compound featuring a biphenyl backbone with methoxy and trifluoromethyl substituents. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural properties.

Molecular Formula and Weight:

• Molecular Formula: C14H12F3NO

• Molecular Weight: 267.25 g/mol.

Synonyms:

• 3-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-amine

• 2-methoxy-4-[4-(trifluoromethyl)phenyl]aniline

• 3-(methoxy)-4'-(trifluoromethyl)-4-biphenylamine.

Synthesis:

The synthesis of 3-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-amine typically involves the use of palladium-catalyzed cross-coupling reactions or other organic synthesis methods to assemble the biphenyl core and attach the necessary substituents.

Applications:

This compound can serve as a precursor for further chemical modifications, such as the synthesis of boronic acids or other derivatives used in pharmaceutical research or materials science. For instance, related compounds like (3-Methoxy-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-yl)boronic acid are used in Suzuki-Miyaura cross-coupling reactions.